Cas no 449765-25-7 (2-(furan-2-carbonyl)-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(furan-2-carbonyl)-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline
• CAS No: 449765-25-7
• MF: C₂₆H₂₉NO₅
• MW: 435.512167692184
• CID: 5932916
• PubChem ID: 4275751
• Update Time: 2025-07-15

2-(furan-2-carbonyl)-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-carbonyl)-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline
• Methanone, [3,4-dihydro-6,7-dimethoxy-1-[[4-(1-methylethyl)phenoxy]methyl]-2(1H)-isoquinolinyl]-2-furanyl-
• AKOS024581003
• SR-01000568717-1
• 449765-25-7
• furan-2-yl(1-((4-isopropylphenoxy)methyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)methanone
• F0535-0318
• SR-01000568717
• Oprea1_444573
• [6,7-dimethoxy-1-[(4-propan-2-ylphenoxy)methyl]-3,4-dihydro-1H-isoquinolin-2-yl]-(furan-2-yl)methanone
• 2-(furan-2-carbonyl)-6,7-dimethoxy-1-{[4-(propan-2-yl)phenoxy]methyl}-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C26H29NO5/c1-17(2)18-7-9-20(10-8-18)32-16-22-21-15-25(30-4)24(29-3)14-19(21)11-12-27(22)26(28)23-6-5-13-31-23/h5-10,13-15,17,22H,11-12,16H2,1-4H3
• InChI Key： HKFAKKJCJVPRFN-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1COC1=CC=C(C(C)C)C=C1)C=C(OC)C(OC)=C2)(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 435.20457303g/mol
• Monoisotopic Mass: 435.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 584.2±50.0 °C(Predicted)
• pka: -2.56±0.40(Predicted)

Additional information on 2-(furan-2-carbonyl)-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-(Furan-2-Carbonyl)-6,7-Dimethoxy-1-{4-(Propan-2-yl)Phenoxymethyl}-1,2,3,4-Tetrahydroisoquinoline (CAS No. 449765-25-7)

2-(Furan-2-Carbonyl)-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline (CAS No. 449765-25-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The intricate structure of this compound includes a tetrahydroisoquinoline core, a furan ring, and multiple functional groups such as methoxy and phenoxymethyl moieties.

The synthesis of 2-(Furan-2-Carbonyl)-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline is a challenging task due to its complex structure. Recent advancements in synthetic methodologies have enabled chemists to develop efficient and scalable routes for its preparation. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the key carbon-carbon bonds in the molecule. This method has been reported to yield high purity and good yields of the target compound.

In terms of biological activity, 2-(Furan-2-Carbonyl)-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been found to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, this compound has shown anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

The pharmacological profile of 2-(Furan-2-Carbonyl)-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline has been extensively studied in both in vitro and in vivo models. In cell-based assays, it has demonstrated selective cytotoxicity towards cancer cells while sparing normal cells. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes. Preclinical studies in animal models have further validated its efficacy and safety profile.

The mechanism of action of 2-(Furan-2-Carbonyl)-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline is multifaceted. It appears to target multiple signaling pathways involved in cell proliferation and survival. For example, it can inhibit the activation of mitogen-activated protein kinases (MAPKs), which are central to many cellular processes including cell growth and differentiation. Furthermore, it has been shown to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades.

In addition to its therapeutic potential, 2-(Furan-2-Carbonyl)-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline is also being explored for its use as a lead compound in drug discovery programs. Its unique structural features make it an attractive scaffold for further chemical modifications aimed at enhancing its potency and selectivity. Researchers are actively investigating analogs of this compound to identify derivatives with improved pharmacological properties.

The development of 2-(Furan-2-Carbonyl)-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline as a therapeutic agent is still in its early stages. However, the preliminary data from preclinical studies are highly encouraging and warrant further investigation. Clinical trials are expected to provide more definitive insights into its safety and efficacy in human subjects.

In conclusion, 2-(Furan-2-Carbonyl)-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline (CAS No. 449765-25-7) represents a promising candidate for the development of novel therapeutics targeting various diseases. Its unique chemical structure and multifaceted biological activities make it a valuable asset in the ongoing efforts to advance medicinal chemistry and pharmaceutical research.